Cas no 32398-69-9 (4-Heptyn-3-ol)

• Product Name: 4-Heptyn-3-ol
• CAS No: 32398-69-9
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00041592
• CID: 88965
• PubChem ID: 141704
• Update Time: 2025-04-18

4-Heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Heptyn-3-ol
• Ethyl 1-butynyl carbinol
• hept-4-yn-3-ol
• Hept-4-in-3-ol
• rac-4-heptyn-3-ol
• AKOS006227569
• NSC 138595
• FT-0618582
• SCHEMBL4531676
• NSC138595
• FMOKAMXPKGORIR-UHFFFAOYSA-N
• DTXSID901031300
• MFCD00041592
• 32398-69-9
• NSC-138595

• MDL： MFCD00041592
• Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h7-8H,3-4H2,1-2H3
• InChI Key： FMOKAMXPKGORIR-UHFFFAOYSA-N
• SMILES： OC(C#CCC)CC
• BRN： 1699582

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 0.881
• Melting Point: -20.62°C (estimate)
• Boiling Point: 95°C 54mm
• Flash Point: 62°C
• Refractive Index: 1.4495
• PSA: 20.23000
• LogP: 1.17070
• Solubility: Not determined
• Vapor Pressure: 1.3±0.6 mmHg at 25°C

4-Heptyn-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)